Cas no 916136-56-6 (1-(2-Trifluoromethyl-phenyl)-ethanesulfonyl chloride)

• Product Name: 1-(2-Trifluoromethyl-phenyl)-ethanesulfonyl chloride
• CAS No: 916136-56-6
• MF: C₉H₈ClF₃O₂S
• MW: 272.671831130981
• CID: 5288256
• Update Time: 2025-07-02

1-(2-Trifluoromethyl-phenyl)-ethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-trifluoromethyl-phenyl)-ethanesulfonyl chloride
• 1-[2-(trifluoromethyl)phenyl]ethane-1-sulfonyl chloride
• Benzenemethanesulfonyl chloride, α-methyl-2-(trifluoromethyl)-
• 1-(2-Trifluoromethyl-phenyl)-ethanesulfonyl chloride

• Inchi： 1S/C9H8ClF3O2S/c1-6(16(10,14)15)7-4-2-3-5-8(7)9(11,12)13/h2-6H,1H3
• InChI Key： FGYXTZWRKMPXHE-UHFFFAOYSA-N
• SMILES： ClS(C(C)C1C=CC=CC=1C(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 334
• XLogP3: 3.2
• Topological Polar Surface Area: 42.5

Additional information on 1-(2-Trifluoromethyl-phenyl)-ethanesulfonyl chloride

Introduction to 1-(2-Trifluoromethyl-phenyl)-ethanesulfonyl chloride (CAS No. 916136-56-6)

1-(2-Trifluoromethyl-phenyl)-ethanesulfonyl chloride, identified by its Chemical Abstracts Service (CAS) number 916136-56-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various biologically active molecules. The presence of a trifluoromethyl group in its aromatic ring enhances its electronic properties, making it a valuable building block for designing novel therapeutic agents with improved pharmacokinetic profiles.

The sulfonyl chloride functional group in 1-(2-Trifluoromethyl-phenyl)-ethanesulfonyl chloride is particularly noteworthy due to its reactivity and versatility in organic synthesis. Sulfonyl chlorides are known to readily react with nucleophiles, including amines and alcohols, to form sulfonamides and sulfonates, respectively. These reactions are fundamental in the construction of complex molecular architectures, which are often required for the development of new drugs. The compound's structural features make it a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in the development of fluorinated aromatic compounds due to their unique physicochemical properties. The trifluoromethyl group, in particular, is a well-documented pharmacophore that can influence the metabolic stability, lipophilicity, and binding affinity of drug candidates. Studies have shown that incorporating a trifluoromethyl group into a molecule can enhance its bioavailability and resistance to metabolic degradation. This has led to the exploration of 1-(2-Trifluoromethyl-phenyl)-ethanesulfonyl chloride as an intermediate in the synthesis of potential therapeutic agents targeting various diseases.

One of the most compelling applications of 1-(2-Trifluoromethyl-phenyl)-ethanesulfonyl chloride is in the field of oncology. Researchers have been investigating sulfonyl-containing compounds as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The electron-withdrawing nature of the trifluoromethyl group can modulate the reactivity of the sulfonyl chloride moiety, allowing for precise functionalization and optimization of drug-like properties. Preliminary studies have demonstrated that derivatives of this compound exhibit promising antitumor activity by disrupting key signaling pathways in cancer cells.

Furthermore, the compound has shown potential in the development of antimicrobial agents. The structural motif present in 1-(2-Trifluoromethyl-phenyl)-ethanesulfonyl chloride can be modified to target bacterial enzymes and cell wall components, offering a novel approach to combat antibiotic-resistant strains. The trifluoromethyl group's ability to enhance binding interactions with biological targets makes it an attractive feature for designing next-generation antibiotics.

The synthetic utility of 1-(2-Trifluoromethyl-phenyl)-ethanesulfonyl chloride extends beyond pharmaceutical applications. It serves as a versatile intermediate in materials science, where sulfonyl chlorides are used to modify polymers and surfaces with specific functionalities. The compound's ability to undergo selective reactions with various nucleophiles allows chemists to tailor materials with tailored properties for applications such as coatings, adhesives, and electronic materials.

Recent advances in synthetic methodologies have further enhanced the accessibility and utility of 1-(2-Trifluoromethyl-phenyl)-ethanesulfonyl chloride. Catalytic processes and green chemistry approaches have been developed to improve yields and reduce waste in its preparation. These innovations align with the broader goals of sustainable chemistry, ensuring that valuable intermediates like this one can be produced efficiently while minimizing environmental impact.

The future prospects for 1-(2-Trifluoromethyl-phenyl)-ethanesulfonyl chloride are promising, with ongoing research aimed at expanding its applications and understanding its mechanisms of action. As our understanding of biological systems continues to grow, so does the demand for sophisticated chemical tools like this compound. By leveraging its unique structural features, scientists are poised to discover new ways to address challenging problems in medicine and materials science.